3-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazinehydrochloride

• Molecular Formula: C9H16ClN3
• Molecular Weight: 201.70 g/mol
• IUPAC Name: 3-ethyl-2-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine;hydrochloride
• InChI: InChI=1S/C9H15N3.ClH/c1-3-8-7(2)11-12-5-4-10-6-9(8)12;/h10H,3-6H2,1-2H3;1H
• InChI Key: YOELFWYIDXGINU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2CNCCN2N=C1C.Cl

Description

3-Ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride is a bicyclic heterocyclic compound featuring a pyrazolo[1,5-a]pyrazine core with ethyl and methyl substituents at positions 3 and 2, respectively. The hydrochloride salt enhances its solubility in polar solvents, making it suitable for pharmaceutical and chemical research. Its molecular formula is C₉H₁₅ClN₄, with a molecular weight of 214.7 g/mol. The ethyl group at position 3 contributes to lipophilicity, while the methyl group at position 2 may influence steric interactions in binding assays. This compound is primarily utilized as a precursor or intermediate in medicinal chemistry, particularly for targeting adenosine receptors or kinase enzymes due to its fused heterocyclic architecture .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazinehydrochloride typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 3-ethyl-2-methylpyrazole with a suitable halogenated compound in the presence of a base. The reaction is usually carried out in an organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of catalysts and advanced purification techniques such as crystallization and chromatography may also be employed to achieve high-quality products.

Chemical Reactions Analysis

Types of Reactions

3-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazinehydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where halogen atoms are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenated derivatives in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted pyrazolo[1,5-a]pyrazine derivatives.

Scientific Research Applications

3-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazinehydrochloride has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and neurological disorders.

Industry: Utilized in the development of advanced materials with specific optical or electronic properties.

Mechanism of Action

The mechanism of action of 3-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazinehydrochloride involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets by binding to their active sites or altering their conformation. This interaction can lead to changes in cellular pathways and physiological responses.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural differences and properties of analogous pyrazolo[1,5-a]pyrazine derivatives:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
3-Ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride	3-Ethyl, 2-methyl	C₉H₁₅ClN₄	214.7	High lipophilicity; receptor studies
Ethyl 6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylate hydrochloride	6-Methyl, 2-carboxylate ethyl ester	C₁₀H₁₆ClN₃O₂	245.7	Enhanced solubility; prodrug potential
3-Bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride	3-Bromo	C₆H₉BrClN₃	238.5	Electrophilic reactivity; cross-coupling
2-(Trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride	2-Trifluoromethyl	C₇H₉ClF₃N₃	239.6	Electron-withdrawing; metabolic stability
4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride (parent compound)	No substituents	C₆H₉ClN₄	172.6	Baseline for substituent effect studies

Pharmacological and Physicochemical Properties

• Lipophilicity : The 3-ethyl-2-methyl derivative exhibits higher logP values compared to carboxylate or trifluoromethyl analogs, favoring blood-brain barrier penetration .
• Antimicrobial Activity : Carboxylate derivatives (e.g., C₁₀H₁₆ClN₃O₂ ) show moderate antibacterial activity against S. aureus (MIC = 32 µg/mL), while brominated analogs lack reported bioactivity .
• Stability : Trifluoromethyl groups (e.g., C₇H₉ClF₃N₃ ) improve metabolic stability due to resistance to oxidative degradation, whereas ester groups (e.g., C₁₀H₁₆ClN₃O₂ ) may hydrolyze in vivo .

Commercial and Research Relevance

• Availability : The trifluoromethyl derivative (C₇H₉ClF₃N₃ ) is marketed in high purity (≥99%) for kinase inhibitor research, reflecting its industrial demand .
• Cost : Brominated analogs (e.g., C₆H₉BrClN₃ ) are priced at ~€515/50mg, while ester derivatives (e.g., C₁₀H₁₆ClN₃O₂ ) are available in bulk for combinatorial chemistry .

Key Research Findings

• Receptor Binding: The 3-ethyl-2-methyl derivative demonstrated a Ki of 18 nM for adenosine A₂a receptors, outperforming the parent compound (Ki > 1 µM) .
• Solubility : Hydrochloride salts of carboxylate esters (e.g., C₁₀H₁₆ClN₃O₂ ) exhibit solubility >50 mg/mL in water, making them preferable for aqueous formulations .
• Thermal Stability : Differential scanning calorimetry (DSC) revealed that the trifluoromethyl derivative (C₇H₉ClF₃N₃ ) decomposes at 215°C, compared to 198°C for the 3-ethyl-2-methyl analog .